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ARP-100 is designed as a potent and selective inhibitor of matrix metalloproteinase-2 (MMP-2 or

gelatinase A) [1] [2] [3]. The table below summarizes its inhibitory activity (IC50 values) against various

MMPs, highlighting its strong selectivity.

Target Enzyme IC50 Value Selectivity vs. MMP-2

MMP-2 12 nM [1] [2] [3] -

MMP-9 200 nM (0.2 µM) [1] [2] [3] ~17-fold less selective

MMP-3 4.5 µM [1] [2] [3] ~375-fold less selective

MMP-1 >50 µM [1] [2] [3] >4,000-fold less selective

MMP-7 >50 µM [1] [2] [3] >4,000-fold less selective

This selectivity arises because ARP-100 interacts with the S1' pocket of MMP-2 [1] [2]. The presence of a

large, rigid biphenyl group is key to this selective interaction, as it fits well in MMP-2's S1' pocket but poorly

in the same pocket of other MMPs like MMP-1 [4].
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ARP-100 demonstrates functional biological activity by reducing cancer cell invasion. The following

diagram illustrates the experimental workflow and role of ARP-100.

Start: HT1080 Fibrosarcoma Cells

Plate cells on Matrigel

Treat with ARP-100 (50 nM)

Incubate for 24 hours

Analyze Invasive Elongations

Result: Significant reduction
in invasive structures

Click to download full resolution via product page

Cell Line: HT1080 human fibrosarcoma cells [3] [4] [5]. These cells are known to highly express
MMP-2 and MMP-9, making them a standard model for invasion studies [4].

Experimental Setup: Cells are plated on a Matrigel-coated surface, which simulates the
extracellular matrix. Cancer cells must degrade this matrix to form invasive protrusions [1] [3].

Treatment: Cells are incubated with 50 nM ARP-100 for 1 hour before or during the invasion assay
[1] [3].

Key Outcome: Treatment with ARP-100 results in a significant reduction in the total number of
invasive elongations, demonstrating its efficacy in inhibiting the invasive capability of cancer cells in

vitro [1] [2] [3].

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 4 Tech Support

https://www.smolecule.com/products/s519372?utm_src=pdf-body
https://www.smolecule.com/products/s519372?utm_src=pdf-body
https://www.smolecule.com/products/s519372?utm_src=pdf-body-img
https://www.selleckchem.com/products/arp-100.html
https://www.biocrick.com/ARP-100-BCC2370.html
https://www.rndsystems.com/products/arp-100_2621
https://www.biocrick.com/ARP-100-BCC2370.html
https://www.chemsrc.com/en/cas/704888-90-4_754172.html
https://www.selleckchem.com/products/arp-100.html
https://www.smolecule.com/products/s519372?utm_src=pdf-body
https://www.chemsrc.com/en/cas/704888-90-4_754172.html
https://www.selleckchem.com/products/arp-100.html
https://www.smolecule.com/products/s519372?utm_src=pdf-body
https://www.chemsrc.com/en/cas/704888-90-4_754172.html
https://www.medchemexpress.com/arp-100.html?srsltid=AfmBOoq01hH5yE-DSF1s70baUoxR4KxXpSY4Z2e3n3MVGVDd1sDWm7oG
https://www.selleckchem.com/products/arp-100.html
https://www.smolecule.com/products/s519372?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Application Notes for Researchers

Solubility and Storage: For in vitro studies, ARP-100 is soluble to 100 mM in DMSO [4] [5]. It is
recommended to store the powder desiccated at -20°C, and freshly prepared stock solutions in

DMSO can typically be stored at -20°C for several months [2] [4] [5].
Selectivity in Context: While highly selective for MMP-2 over several other MMPs, researchers

should note that ARP-100 does inhibit MMP-9 at a higher concentration (200 nM). This is important
for interpreting results, as MMP-9 is also deeply involved in cancer invasion pathways [1] [6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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